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Compound of Interest

Compound Name: Piptocarphin F

Cat. No.: B211590

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptocarphin F is a sesquiterpene lactone, a class of natural products known for a wide range
of biological activities. This technical guide provides a summary of the available chemical
identifiers for Piptocarphin F. Due to the limited publicly available data, this document also
presents a generalized experimental workflow for the investigation of such natural products, in
lieu of specific experimental protocols and signaling pathway analyses for Piptocarphin F.

Chemical Identifiers

While a specific CAS Registry Number for Piptocarphin F is not readily available in the public
domain, several other key chemical identifiers have been reported. These are crucial for the
accurate identification and database referencing of this compound. The available data is
summarized in the table below.
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Identifier

Value

Source

Molecular Formula

C21H280s

PubChem[1]

IUPAC Name

[(IR,2E,8R,10R,11S)-6-
(ethoxymethyl)-10,11-
dihydroxy-1,10-dimethyl-5-oxo-
4,14-
dioxatricyclo[9.2.1.03,]tetradec
a-2,6-dien-8-yl] 2-methylprop-

2-enoate

PubChem[1]

SMILES

CCOCC1=C/2--INVALID-LINK-
-(/C=C2/0C1=0)C)0)
(C)0">C@@HOC(=0)C(=C)C

PubChem[1]

InChl

InChl=1S/C21H2808/c1-6-26-
11-13-16-14(28-18(13)23)9-
19(4)7-8-21(25,29-
19)20(5,24)10-15(16)27-
17(22)12(2)3/h9,15,24-
25H,2,6-8,10-11H2,1,3-
5H3/b14-
9+/t15-,19-,20-,21+/m1/s1

PubChem[1]

InChlKey

UBMOPFJLLXVNIM-
ZUQHRPQWSA-N

PubChem[1]

Biological Activity and Experimental Data

As of the latest literature review, specific quantitative data on the biological activity of

Piptocarphin F, detailed experimental protocols, and established signaling pathways are not

extensively documented in publicly accessible scientific databases. The Piptocarpha genus,

from which Piptocarphins are derived, is known to contain various bioactive compounds,

including other sesquiterpene lactones, triterpenes, flavonoids, and phenolic acids.[2]

Hypothetical Experimental Workflow
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In the absence of specific experimental details for Piptocarphin F, a generalized workflow for
the isolation, characterization, and biological evaluation of a novel natural product is presented
below. This diagram illustrates a logical progression from raw biological material to the
identification of a potentially therapeutic lead compound.

Structural Elucidation
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Click to download full resolution via product page

A generalized workflow for natural product discovery.

Signaling Pathways

Detailed information on the specific signaling pathways modulated by Piptocarphin F is not
currently available. Research into the biological effects of this compound would be required to
elucidate its mechanism of action and its impact on cellular signaling cascades.

Conclusion

Piptocarphin F is a structurally defined sesquiterpene lactone for which a comprehensive
biological and pharmacological profile is yet to be established in the public domain. The
chemical identifiers provided in this guide serve as a foundation for future research. The
hypothetical workflow illustrates a standard pathway for the scientific investigation of such
natural products, which could be applied to further explore the therapeutic potential of
Piptocarphin F. Further studies are warranted to determine its biological activities, mechanism
of action, and potential for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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